Cas no 159768-50-0 (Methyl 4-fluoro-5-methoxy-2-nitrobenzoate)
159768-50-0 structure
Product Name:Methyl 4-fluoro-5-methoxy-2-nitrobenzoate
CAS No:159768-50-0
MF:C9H8FNO5
MW:229.161926269531
MDL:MFCD20921594
CID:1074014
Update Time:2025-04-20
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-fluoro-5-methoxy-2-nitrobenzoate
- methylfluoromethoxynitrobenzoate
- 4-Fluoro-5-methoxy-2-nitro-benzoic acid methyl ester
-
- MDL： MFCD20921594
- Inchi： 1S/C9H8FNO5/c1-15-8-3-5(9(12)16-2)7(11(13)14)4-6(8)10/h3-4H,1-2H3
- InChI Key： QLBGQKDRKJSSFI-UHFFFAOYSA-N
- SMILES： FC1=CC(=C(C(=O)OC)C=C1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.03900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 81.35000
- LogP: 2.05230
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0869-1g |
4-Fluoro-5-methoxy-2-nitro-benzoic acid methyl ester |
159768-50-0 | 97% | 1g |
576.67CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0869-5g |
4-Fluoro-5-methoxy-2-nitro-benzoic acid methyl ester |
159768-50-0 | 97% | 5g |
2035.3CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0869-25g |
4-Fluoro-5-methoxy-2-nitro-benzoic acid methyl ester |
159768-50-0 | 97% | 25g |
8056.4CNY | 2021-05-08 | |
| Chemenu | CM319958-5g |
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate |
159768-50-0 | 95% | 5g |
$388 | 2021-06-16 | |
| Chemenu | CM319958-10g |
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate |
159768-50-0 | 95% | 10g |
$646 | 2021-06-16 | |
| Chemenu | CM319958-25g |
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate |
159768-50-0 | 95% | 25g |
$1164 | 2021-06-16 | |
| TRC | M238305-250mg |
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate |
159768-50-0 | 250mg |
$ 205.00 | 2022-06-04 | ||
| TRC | M238305-500mg |
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate |
159768-50-0 | 500mg |
$ 335.00 | 2022-06-04 | ||
| TRC | M238305-1000mg |
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate |
159768-50-0 | 1g |
$ 540.00 | 2022-06-04 | ||
| abcr | AB338667-250 mg |
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate, 95%; . |
159768-50-0 | 95% | 250MG |
€98.00 | 2022-06-02 |
Methyl 4-fluoro-5-methoxy-2-nitrobenzoate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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